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Compound of Interest

Compound Name: (4-Butyrylphenyl)boronic acid

Cat. No.: B1289918 Get Quote

Technical Guide: (4-Butyrylphenyl)boronic Acid
Derivatives
An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a detailed overview of the molecular structure and weight of

phenylboronic acid derivatives. While information on (4-Butyrylphenyl)boronic acid is not

readily available, this document focuses on the closely related and extensively studied

compound, (4-Butylphenyl)boronic acid. The distinction lies in the functional group attached to

the phenyl ring: a butyryl group contains a carbonyl (-C=O), whereas a butyl group is a

saturated alkyl chain. This guide will provide the molecular and structural data for (4-

Butylphenyl)boronic acid.

Quantitative Data Summary
The following table summarizes the key quantitative data for (4-Butylphenyl)boronic acid.
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Property Value Citations

Molecular Formula C10H15BO2 [1][2]

Molecular Weight 178.04 g/mol [1][2]

CAS Number 145240-28-4 [2]

Melting Point 91-97 °C [3]

Linear Formula CH3(CH2)3C6H4B(OH)2

Molecular Structure
The molecular structure of (4-Butylphenyl)boronic acid consists of a phenyl ring substituted with

a butyl group and a boronic acid group (-B(OH)2) at the para position.

Molecular structure of (4-Butylphenyl)boronic acid.

Experimental Protocols
Detailed experimental protocols for the synthesis and application of (4-Butylphenyl)boronic

acid, such as in Suzuki-Miyaura cross-coupling reactions, are extensive and application-

specific. For specific methodologies, researchers are advised to consult peer-reviewed

publications in the fields of organic synthesis and medicinal chemistry. Key suppliers like

Sigma-Aldrich often provide certificates of analysis and basic safety information which can be

accessed through their websites.[3]

Disclaimer: This document provides a summary of publicly available data. Researchers should

always consult primary literature and safety data sheets before handling any chemical

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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